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Compound of Interest

Compound Name: Triglycidyl Isocyanurate-d15

Cat. No.: B15558142

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Triglycidyl isocyanurate (TGIC) is a trifunctional epoxy compound widely used as a crosslinking

agent in polyester-based powder coatings. Its deuterated isotopologue, Triglycidyl
Isocyanurate-d15, serves as a crucial internal standard for the accurate quantification of TGIC

in various matrices. This technical guide provides a comprehensive overview of the properties,

synthesis, analysis, and biological effects of Triglycidyl Isocyanurate, with a specific focus on

the role and application of its deuterated form.

While there is a significant body of research on unlabeled TGIC, specific data for Triglycidyl
Isocyanurate-d15 is limited. Therefore, this guide will primarily discuss the technical aspects of

TGIC and explicitly address the function of the d15 variant as an internal standard in analytical

methodologies.

Chemical Identification
The Chemical Abstracts Service (CAS) number for the unlabeled Triglycidyl Isocyanurate is

2451-62-9.[1][2] There appears to be no unique CAS number for Triglycidyl Isocyanurate-
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d15; it is typically referenced by the CAS number of the parent compound. An alternative

"unlabeled" CAS number, 53866-66-3, has been associated with a different chemical structure,

namely 1,3-Bis(3-chloro-2-hydroxypropyl)-5-(oxiran-2-ylmethyl)-1,3,5-triazinane-2,4,6-trione.[3]

[4][5]

Chemical Properties of Triglycidyl Isocyanurate
Property Value Reference

Molecular Formula C12H15N3O6 [6]

Molecular Weight 297.26 g/mol [1]

Appearance White crystalline solid [1][6]

Melting Point 90-125 °C (Technical Grade)

Solubility in Water
0.9 g/100 mL at 25 °C

(Technical Grade)
[1]

log Kow -0.8 [1]

Properties of Triglycidyl Isocyanurate-d15
Property Value Reference

Molecular Formula C12D15N3O6 [7]

Molecular Weight 312.36 g/mol [7]

Synthesis
The synthesis of Triglycidyl Isocyanurate generally involves the reaction of cyanuric acid with

an excess of epichlorohydrin.[8][9] The reaction is typically carried out in the presence of a

catalyst, such as a quaternary ammonium salt, and a base to neutralize the hydrochloric acid

formed during the reaction.[8][9]

A common synthetic approach involves:

Reaction of cyanuric acid with epichlorohydrin in the presence of a catalyst like benzyl

trimethylammonium chloride.[9]
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The reaction mixture is heated to facilitate the formation of a tris(3-chloro-2-hydroxypropyl)

isocyanurate intermediate.

Dehydrochlorination of the intermediate is then achieved by the addition of a base, such as

sodium hydroxide, to form the three epoxide rings of TGIC.[9]

The final product is then purified, often by recrystallization from a suitable solvent like

methanol.[9]

The synthesis of Triglycidyl Isocyanurate-d15 would follow a similar pathway, utilizing

deuterated epichlorohydrin as a starting material.

Analytical Methodologies
The determination of TGIC levels, particularly in occupational and environmental settings, is

crucial due to its toxic properties. Triglycidyl Isocyanurate-d15 is an ideal internal standard

for these analyses due to its similar chemical and physical properties to the unlabeled analyte,

allowing for accurate correction of matrix effects and variations in instrument response.

Experimental Protocol: Quantification of TGIC in Air
Samples using UPLC-MS/MS
This protocol is adapted from established methods for the analysis of TGIC in workplace air

samples.[10][11]

1. Sample Collection:

Air samples are drawn through a filter cassette (e.g., Accu-cap™ filter) to collect airborne

particulates containing TGIC.[10]

2. Sample Preparation:

The filter is extracted with a mixture of acetonitrile and acetone (e.g., 95:5 v/v).[10]

A known amount of Triglycidyl Isocyanurate-d15 internal standard solution is added to the

extract.

The extract is then diluted with water prior to analysis.[10]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://patents.google.com/patent/US20150232458A1/en
https://patents.google.com/patent/US20150232458A1/en
https://www.benchchem.com/product/b15558142/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-triglycidyl-isocyanurate-d15
https://www.benchchem.com/product/b15558142/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-triglycidyl-isocyanurate-d15
https://pharesst.irsst.qc.ca/cgi/viewcontent.cgi?article=1024&context=etudes-primaires
https://www.researchgate.net/publication/274645860_Determination_of_triglycidyl_isocyanurate_from_air_samples_by_ultra-performance_liquid_chromatography_coupled_with_coordination_ion_spray_mass_spectrometry_Analysis_of_TGIC_by_UPLCCIS-MSMS
https://pharesst.irsst.qc.ca/cgi/viewcontent.cgi?article=1024&context=etudes-primaires
https://pharesst.irsst.qc.ca/cgi/viewcontent.cgi?article=1024&context=etudes-primaires
https://www.benchchem.com/product/b15558142/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-triglycidyl-isocyanurate-d15
https://pharesst.irsst.qc.ca/cgi/viewcontent.cgi?article=1024&context=etudes-primaires
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558142?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. UPLC-MS/MS Analysis:

Chromatography: Separation is achieved using a reverse-phase UPLC column.

Mass Spectrometry: Detection is performed using a tandem mass spectrometer operating in

positive ion mode.[10] The method often utilizes the formation of a sodium adduct of TGIC

([M+Na]+).[10]

Quantification: The concentration of TGIC is determined by comparing the peak area ratio of

the analyte to the Triglycidyl Isocyanurate-d15 internal standard against a calibration

curve.

The use of an isotopically labeled internal standard like Triglycidyl Isocyanurate-d15 is critical

for achieving high accuracy and precision in these measurements.[10]

Biological Activity and Signaling Pathways
Triglycidyl isocyanurate is recognized for its toxic effects, including genotoxicity and its ability to

induce allergic contact dermatitis and occupational asthma.[12] Its biological activity is primarily

attributed to the high reactivity of its three epoxide groups, which can alkylate and cross-link

DNA and other macromolecules.[6]

Mechanism of Action and Toxicity
The proposed mechanism of TGIC-induced toxicity involves its metabolic activation and

subsequent interaction with cellular components. This can lead to various cellular responses,

including the activation of stress-response pathways and, ultimately, cell death.
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Caption: Proposed pathway of Triglycidyl Isocyanurate-induced toxicity.

Experimental Workflows
The use of Triglycidyl Isocyanurate-d15 is integral to workflows aimed at quantifying TGIC

exposure or in metabolism studies.
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Caption: Workflow for the quantification of TGIC using a deuterated internal standard.

Conclusion
Triglycidyl Isocyanurate-d15 is an indispensable tool for the accurate and reliable

quantification of Triglycidyl Isocyanurate. While it shares the fundamental chemical properties

of its non-deuterated counterpart, its primary application lies in its use as an internal standard

in analytical methods, particularly mass spectrometry-based techniques. Understanding the

properties and biological effects of TGIC is essential for interpreting the data generated using

its deuterated analogue and for assessing the risks associated with exposure to this widely

used industrial chemical. This guide provides a foundational understanding for researchers and

professionals working with or studying Triglycidyl Isocyanurate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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